Cas no 2464-18-8 (Allocholic acid)

• Product Name: Allocholic acid
• CAS No: 2464-18-8
• MF: C₂₄H₄₀O₅
• MW: 408.57140827179
• CID: 278177
• PubChem ID: 160636
• Update Time: 2025-04-19

Allocholic acid Chemical and Physical Properties

Names and Identifiers

• Cholan-24-oic acid,3,7,12-trihydroxy-, (3a,5a,7a,12a)-
• Allocholic Acid
• (3alpha,5alpha,7alpha,12alpha)-3,7,12-trihydroxycholan-24-oic acid
• 3alpha,7alpha,12alpha-Trihydroxy-5alpha-cholan-24-oic acid
• Cholan-24-oic acid, 3,7,12-trihydroxy-, (3alpha,5alpha,7alpha,12alpha)-
• 3alpha,7alpha,12alpha-Trihydroxy-5alpha-cholanoic acid
• 5alpha-Allocholic acid
• 5alpha-Cholic acid
• NPLC 0115
• (4R)-4-[(3R,5R,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
• 5a-Allocholic acid
• 3a,7a,12a-trihydroxy-(5a)-cholan-24-oate
• DTXSID60859117
• LMST04010092
• MS-27027
• CS-0103175
• 3-alpha,7-alpha,12-alpha-Trihydroxy-5-alpha-cholanoic Acid
• 3a,7a,12a-trihydroxy-5a-cholan-24-oate
• NS00120395
• MFCD28359001
• SCHEMBL288659
• 5a-Cholate
• 2464-18-8
• C17737
• HY-125934
• 5a-Allocholate
• 5a-cholic acid
• 3,7,12-trihydroxy-(3alpha,5alpha,7alpha,12alpha)-cholan-24-oic acid
• CHEBI:81308
• AC-33240
• Q27155245
• CAA87663
• 3a,7a,12a-trihydroxy-5a-cholan-24-oic acid
• 3a,7a,12a-trihydroxy-(5a)-cholan-24-oic acid
• 3,7,12-trihydroxy-(3alpha,5alpha,7alpha,12alpha)-cholan-24-oate
• 3a,7a,12a-trihydroxy-5a-cholanoic acid
• AKOS032949627
• DA-50341
• (3a,5a,7a,12a)-3,7,12-Trihydroxycholan-24-Oic acid
• (3alpha,5beta,7alpha,12alpha)-3,7,12-Trihydroxycholan-24-Oate
• 3a,7a,12a-Trihydroxy-5a-cholanoate
• (3a,5b,7a,12a)-3,7,12-Trihydroxycholan-24-Oic acid
• 3a,7a,12a-Trihydroxycholanate
• 3a,7a,12a-Trihydroxy-5b-cholan-24-oic acid
• (3a,5a,7a,12a)-3,7,12-Trihydroxycholan-24-Oate
• 3 alpha,7 alpha,12 alpha-trihydroxy-5 alpha-cholan-24-oic acid
• (3a,5b,7a,12a)-3,7,12-Trihydroxycholan-24-Oate
• (4R)-4-((3R,5R,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta(a)phenanthren-17-yl)pentanoic acid
• 3alpha,7alpha,12alpha-Trihydroxy-5alpha-cholanoate
• G14430
• 3a,7a,12a-Trihydroxy-5b-cholan-24-oate
• 3a,7a,12a-Trihydroxycholanic acid
• 3-a,7-a,12-a-Trihydroxy-5-a-cholanoic Acid; 5a-Cholic Acid;
• Allocholic acid

• Inchi： 1S/C24H40O5/c1-13(4-7-21(28)29)16-5-6-17-22-18(12-20(27)24(16,17)3)23(2)9-8-15(25)10-14(23)11-19(22)26/h13-20,22,25-27H,4-12H2,1-3H3,(H,28,29)/t13-,14-,15-,16-,17+,18+,19-,20+,22+,23+,24-/m1/s1
• InChI Key： BHQCQFFYRZLCQQ-PGHAKIONSA-N
• SMILES： O[C@H]1C[C@@H]2[C@@]3(C)CC[C@H](C[C@@H]3C[C@H]([C@H]2[C@@H]2CC[C@H]([C@H](C)CCC(=O)O)[C@]21C)O)O

Computed Properties

• Exact Mass: 408.287574
• Monoisotopic Mass: 408.287574
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 98

Experimental Properties

• Color/Form: No data available
• Density: 1.184±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 238-240 ºC
• Boiling Point: 583.9°C at 760 mmHg
• Flash Point: 321°C
• Refractive Index: 1.558
• Solubility: Almost insoluble (0.027 g/l) (25 º C),
• PSA: 97.99000
• LogP: 3.44870
• Vapor Pressure: 0.0±3.7 mmHg at 25°C

Allocholic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：-20°C Freezer

Related Categories

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